Cas no 5245-72-7 (N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide)

N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide structure
5245-72-7 structure
Product Name:N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
CAS No:5245-72-7
MF:C16H11N3O4S2
MW:373.406240701675
CID:1577251
PubChem ID:2837014
Update Time:2025-04-21

N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
    • 2-thiophenecarboxamide, N,N'-(4-nitro-1,3-phenylene)bis-
    • N,N'-(4-Nitro-1,3-phenylene)dithiophene-2-carboxamide
    • N-[4-nitro-3-(thiophene-2-carbonylamino)phenyl]thiophene-2-carboxamide
    • STK448123
    • N-[2-NITRO-5-(THIOPHENE-2-AMIDO)PHENYL]THIOPHENE-2-CARBOXAMIDE
    • CBMicro_015233
    • N,N'-(4-nitro-1,3-phenylene)di(2-thiophenecarboxamide)
    • N,N'-(4-Nitro-1,3-phenylene)di(thiophene-2-carboxamide)
    • 5245-72-7
    • BIM-0015238.P001
    • Cambridge id 5245727
    • DTXSID30385493
    • AKOS003243750
    • Inchi: 1S/C16H11N3O4S2/c20-15(13-3-1-7-24-13)17-10-5-6-12(19(22)23)11(9-10)18-16(21)14-4-2-8-25-14/h1-9H,(H,17,20)(H,18,21)
    • InChI Key: BBAOZJNAOZOBIL-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(NC1C(=CC=C(C=1)NC(C1=CC=CS1)=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 373.01923
  • Monoisotopic Mass: 373.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • Density: 1.569
  • Boiling Point: 425.3°C at 760 mmHg
  • Flash Point: 211°C
  • Refractive Index: 1.768
  • PSA: 101.34
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